Cas no 6885-57-0 (Aflatoxin M2)

• Product name: Aflatoxin M2
• CAS No: 6885-57-0
• MF: C₁₇H₁₄O₇
• MW: 330.28900
• CID: 510963
• PubChem ID: 23318

Aflatoxin M2 Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-9a-hydroxy-4-methoxy-
• Aflatoxin M2
• Aflatoxin M3
• 0.5µg
• 2,3,6a,8,9,9a-hexahydro-9a-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• 4-Hydroxyaflatoxin B2
• Aflatoxin M(2)
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-9a-hydroxy-4-methoxy
• EINECS 229-989-9
• Q27290644
• U3L0HCE5OI
• (3R,7R)-3-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-9a-hydroxy-4-methoxy-
• UNII-U3L0HCE5OI
• BRN 1440986
• AFLATOXIN M2 [MI]
• (3R,7R)-3-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.0^{2,9}.0^{3,7}.0^{13,17}]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• 6885-57-0
• 1ST7210
• DTXSID20988553
• NS00044712
• (6aR,9aR)-9a-Hydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h]chromene-1,11-dione
• CHEBI:174444
• Aflatoxin M2 solution in Acetonitrile, 1ug/mL
• SCHEMBL4747210
• 3-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• OQLKWHFMUPJCJY-UHFFFAOYSA-N
• A937075
• Afltatoxin M2 (Racemic)
• 9a-Hydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• Aflatoxin M2 solution in Acetonitrile, 10ug/mL
• AKOS040740685
• 2,3,6a,8,9,9a-Hexahydro-9a-hydroxy-4-methoxycyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione
• 1ST7210-10A
• CS-0092595
• HY-N6700
• Aflatoxin M2-d3
• 9a-Hydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-H]chromene-1,11-dione #
• 1ST7210-1A
• FT-0661436
• 3-(1-Piperidinyl)-1-(4-propoxyphenyl)-1-propanone Hydrochloride; 3-Piperidino-
• G91531

• MDL： MFCD27918499
• Inchi： InChI=1S/C17H14O7/c1-21-9-6-10-13(17(20)4-5-22-16(17)23-10)14-12(9)7-2-3-8(18)11(7)15(19)24-14/h6,16,20H,2-5H2,1H3/t16-,17-/m1/s1
• InChI Key： OQLKWHFMUPJCJY-IAGOWNOFSA-N
• SMILES： COC1=CC2=C(C3=C1C4=C(C(=O)CC4)C(=O)O3)[C@@]5(CCO[C@@H]5O2)O

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 293 ºC
• Boiling Point: 635.6±55.0 °C at 760 mmHg
• Flash Point: 6 °C
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 95.20000
• LogP: 1.25690
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Sensitiveness: Sensitive to light

Aflatoxin M2 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：UN 3172
• Hazard Category Code： 45-46-26/27/28-36-20/21/22-11
• Safety Instruction： 53-22-36/37/39-45-36-26-16
• RTECS：GY1720000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：6.1(a)
• Toxicity：LD50 orally in day old Pekin ducklings: 62 mg/duckling (Holzapfel, Steyn)
• Hazard Level：6.1(a)
• PackingGroup：I
• Risk Phrases：R45; R46; R26/27/28; R36; R20/21/22; R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Difurocoumarocyclopentenones
• Other Chemical Reagents